N-[3-[4-[(4-Methyl-1,3-thiazol-2-yl)amino]piperidin-1-yl]-3-oxopropyl]prop-2-enamide

• IUPAC Name: N-[3-[4-[(4-methyl-1,3-thiazol-2-yl)amino]piperidin-1-yl]-3-oxopropyl]prop-2-enamide
• InChI: InChI=1S/C15H22N4O2S/c1-3-13(20)16-7-4-14(21)19-8-5-12(6-9-19)18-15-17-11(2)10-22-15/h3,10,12H,1,4-9H2,2H3,(H,16,20)(H,17,18)
• InChI Key: NZHJOSRQOBINNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC2CCN(CC2)C(=O)CCNC(=O)C=C
• Molecular Formula: C15H22N4O2S
• Molecular Weight: 322.4 g/mol

Description

“N-[3-[4-[(4-Methyl-1,3-thiazol-2-yl)amino]piperidin-1-yl]-3-oxopropyl]prop-2-enamide” is a compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds.

Synthesis Analysis

The synthesis of such compounds often involves the use of heterocyclic compounds, which are cyclic compounds with at least two different elements as atom of ring members. Triazole compounds, for example, contain two carbon and three nitrogen atoms and are readily capable of binding in the biological system with a variety of enzymes and receptors.

Molecular Structure Analysis

The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.